Cas no 2172391-10-3 (2-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methoxybutanamidocyclopentane-1-carboxylic acid)

• Product Name: 2-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methoxybutanamidocyclopentane-1-carboxylic acid
• CAS No: 2172391-10-3
• MF: C₂₆H₃₀N₂O₆
• MW: 466.526207447052
• CID: 5899194
• PubChem ID: 165529025
• Update Time: 2025-05-25

2-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methoxybutanamidocyclopentane-1-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 2-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methoxybutanamidocyclopentane-1-carboxylic acid
• 2172391-10-3
• EN300-1508295
• 2-[4-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-3-methoxybutanamido]cyclopentane-1-carboxylic acid

• Inchi： 1S/C26H30N2O6/c1-33-16(13-24(29)28-23-12-6-11-21(23)25(30)31)14-27-26(32)34-15-22-19-9-4-2-7-17(19)18-8-3-5-10-20(18)22/h2-5,7-10,16,21-23H,6,11-15H2,1H3,(H,27,32)(H,28,29)(H,30,31)
• InChI Key： NCPMBIBNAFHGIZ-UHFFFAOYSA-N
• SMILES： OC(C1CCCC1NC(CC(CNC(=O)OCC1C2C=CC=CC=2C2=CC=CC=C12)OC)=O)=O

Computed Properties

• Exact Mass: 466.21038668g/mol
• Monoisotopic Mass: 466.21038668g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 34
• Rotatable Bond Count: 10
• Complexity: 708
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 3
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.2
• Topological Polar Surface Area: 114Ų

Additional information on 2-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methoxybutanamidocyclopentane-1-carboxylic acid

Compound CAS No. 2172391-10-3: 2-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methoxybutanamidocyclopentane-1-carboxylic Acid

The compound with CAS No. 2172391-10-3, known as 2-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methoxybutanamidocyclopentane-1-carboxylic acid, is a highly specialized organic molecule with significant applications in the fields of pharmaceuticals, biotechnology, and advanced materials. This compound is characterized by its complex structure, which includes a cyclopentane ring, a carboxylic acid group, and a fluorenylmethoxycarbonyl (Fmoc) protecting group. The presence of these functional groups makes it a versatile building block in organic synthesis and drug discovery.

Recent studies have highlighted the importance of this compound in the development of bioconjugates and peptide-based therapeutics. The Fmoc group, a well-known protecting group in peptide synthesis, plays a critical role in controlling the reactivity of amino groups during complex molecular constructions. This feature has made the compound a valuable tool in the synthesis of custom peptides and proteins with tailored functionalities. Researchers have also explored its potential in the creation of self-assembling materials, where the cyclopentane ring contributes to structural stability and modularity.

In terms of its synthesis, this compound is typically prepared through a multi-step process involving peptide coupling reactions, protection/deprotection strategies, and cycloaddition reactions. The integration of the methoxybutanamide moiety enhances its solubility and bioavailability, making it an attractive candidate for drug delivery systems. Recent advancements in green chemistry have also led to more sustainable methods for synthesizing this compound, reducing its environmental footprint while maintaining high yields.

The application of this compound extends beyond traditional pharmaceuticals. It has been utilized in the development of biosensors and diagnostic tools, where its ability to interact with specific biomolecules is exploited for sensing applications. Furthermore, its role in the synthesis of nanoparticles for targeted drug delivery has been explored, showcasing its potential in nanotechnology.

From a structural perspective, the compound's molecular architecture allows for extensive functionalization. The cyclopentane ring provides a rigid framework that can be modified with various substituents to tailor properties such as hydrophobicity, charge, and binding affinity. This flexibility has made it a cornerstone in the design of multifunctional biomolecules and smart materials.

Recent research has also focused on understanding the compound's interaction with biological systems. Studies have demonstrated its ability to modulate cellular signaling pathways, making it a promising candidate for therapeutic interventions in diseases such as cancer and neurodegenerative disorders. Additionally, its compatibility with common analytical techniques like mass spectrometry and nuclear magnetic resonance (NMR) has facilitated its use in proteomics and metabolomics studies.

In conclusion, CAS No. 2172391-10-3 represents a cutting-edge molecule with diverse applications across multiple disciplines. Its unique combination of functional groups and structural features positions it as an essential component in modern chemical research and development. As advancements continue to unfold, this compound is expected to play an even more pivotal role in shaping future innovations in medicine and materials science.